(4Ar,7aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,7,7a-hexahydrofuro[3,4-b]pyridine-4a-carboxylic acid

• IUPAC Name: (4aR,7aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,7,7a-hexahydrofuro[3,4-b]pyridine-4a-carboxylic acid
• InChI: InChI=1S/C13H21NO5/c1-12(2,3)19-11(17)14-6-4-5-13(10(15)16)8-18-7-9(13)14/h9H,4-8H2,1-3H3,(H,15,16)/t9-,13-/m0/s1
• InChI Key: LJFSMUIXUPRULZ-ZANVPECISA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1COC2)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@]2([C@@H]1COC2)C(=O)O
• Molecular Formula: C13H21NO5
• Molecular Weight: 271.31 g/mol
• CAS RN: 2361828-52-4

Description

(4Ar,7aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,7,7a-hexahydrofuro[3,4-b]pyridine-4a-carboxylic acid is a useful research compound. Its molecular formula is C13H21NO5 and its molecular weight is 271.313. The purity is usually 95%.
BenchChem offers high-quality (4Ar,7aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,7,7a-hexahydrofuro[3,4-b]pyridine-4a-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4Ar,7aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,7,7a-hexahydrofuro[3,4-b]pyridine-4a-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

The synthesis and reactivity of related heterocyclic compounds are fundamental aspects of research in organic and medicinal chemistry. For example, the synthesis of novel heterocyclic compounds, such as 1,2,4-oxadiazole derivatives containing pyranopyridine moieties, showcases the versatility of heterocyclic chemistry in creating potentially bioactive molecules (Kumar & Mashelker, 2007). Similarly, the development of thiazolidinones from pyridine derivatives further illustrates the potential for generating compounds with biological activity through heterocyclic synthesis (Revanasiddappa & Subrahmanyam, 2009).

Supramolecular Chemistry

Supramolecular chemistry offers another dimension of research application for compounds with complex heterocyclic structures. The study of amphoteric azopyridine carboxylic acids and their self-organization under different stimuli, such as heat, pH changes, and light, demonstrates the potential of heterocyclic compounds in creating responsive materials and sensors (Aoki, Nakagawa, & Ichimura, 2000).

Anticancer Research

In the realm of medicinal chemistry, organometallic complexes based on pyrazolopyridine derivatives have been studied for their potential as anticancer agents, indicating the role of complex heterocyclic structures in developing new therapeutic agents (Stepanenko et al., 2011).

Environmental Chemistry

Finally, the study of pyridine derivatives extends into environmental chemistry, where derivatives such as pyridine-2,4,6-tricarboxylic acid have been investigated for their reactivity under various conditions, highlighting the potential environmental implications and applications of these compounds (Ghosh, Savitha, & Bharadwaj, 2004).